2-Ethylbutyric Acid
2-Ethylbutyric Acid
Diethyl acetic acid, also known as 2-ethyl-butyric acid or diethyl acetate, belongs to the class of organic compounds known as branched fatty acids. These are fatty acids containing a branched chain. Diethyl acetic acid exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Diethyl acetic acid has been primarily detected in urine. Within the cell, diethyl acetic acid is primarily located in the cytoplasm and adiposome. Diethyl acetic acid has an acidic, berry, and caramel taste.
Brand Name:
Vulcanchem
CAS No.:
88-09-5
VCID:
VC0031108
InChI:
InChI=1S/C6H12O2/c1-3-5(4-2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
SMILES:
CCC(CC)C(=O)O
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
2-Ethylbutyric Acid
CAS No.: 88-09-5
Reference Standards
VCID: VC0031108
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
| CAS No. | 88-09-5 |
|---|---|
| Product Name | 2-Ethylbutyric Acid |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | 2-ethylbutanoic acid |
| Standard InChI | InChI=1S/C6H12O2/c1-3-5(4-2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8) |
| Standard InChIKey | OXQGTIUCKGYOAA-UHFFFAOYSA-N |
| SMILES | CCC(CC)C(=O)O |
| Canonical SMILES | CCC(CC)C(=O)O |
| Boiling Point | 194.0 °C |
| Density | d20 0.92 0.917-0.922 |
| Melting Point | -31.8 °C Fp -15 ° -15°C |
| Physical Description | Liquid colourless liquid with a mildly rancid odou |
| Description | Diethyl acetic acid, also known as 2-ethyl-butyric acid or diethyl acetate, belongs to the class of organic compounds known as branched fatty acids. These are fatty acids containing a branched chain. Diethyl acetic acid exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Diethyl acetic acid has been primarily detected in urine. Within the cell, diethyl acetic acid is primarily located in the cytoplasm and adiposome. Diethyl acetic acid has an acidic, berry, and caramel taste. |
| Solubility | 0.15 M 18 mg/mL at 20 °C miscible with alcohol, ether; soluble in water 1 ml in 65 ml |
| Synonyms | 2-Ethyl-butyric acid; α-Ethyl-butyric Acid; 2-Ethyl-n-butyric Acid; 2-Ethylbutanoic Acid; 2-Ethylbutyric Acid; 3-Pentanecarboxylic Acid; Diethyl-acetic Acid; Diethylacetic Acid; NSC 11765; NSC 8758; α-Ethylbutyric Acid |
| Vapor Pressure | 0.19 mmHg |
| PubChem Compound | 6915 |
| Last Modified | Nov 11 2021 |
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